Cas no 228401-31-8 (Benzenamine, 4-[(6-methyl-3-pyridinyl)oxy]-)

• Product Name: Benzenamine, 4-[(6-methyl-3-pyridinyl)oxy]-
• CAS No: 228401-31-8
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 1414873
• PubChem ID: 23023088
• Update Time: 2025-05-20

Benzenamine, 4-[(6-methyl-3-pyridinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[(6-methyl-3-pyridinyl)oxy]-
• 4-(6-methyl-3-pyridinyloxy)aniline
• 4-((6-Methylpyridin-3-yl)oxy)aniline
• 4-[(6-methylpyridin-3-yl)oxy]aniline
• SCHEMBL177855
• VEZQBTAGVFNOEX-UHFFFAOYSA-N
• DB-305103
• CS-0251724
• AKOS011352330
• A1-48721
• 228401-31-8
• EN300-5587582
• 4-(6-methylpyridin-3-yl)oxyaniline

• Inchi： 1S/C12H12N2O/c1-9-2-5-12(8-14-9)15-11-6-3-10(13)4-7-11/h2-8H,13H2,1H3
• InChI Key： VEZQBTAGVFNOEX-UHFFFAOYSA-N
• SMILES： O(C1=CN=C(C)C=C1)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.1Ų

Additional information on Benzenamine, 4-[(6-methyl-3-pyridinyl)oxy]-

Benzenamine, 4-[(6-methyl-3-pyridinyl)oxy] (CAS No. 228401-31-8): A Comprehensive Overview

Benzenamine, 4-[(6-methyl-3-pyridinyl)oxy], also known by its CAS registry number 228401-31-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzene ring with a pyridine moiety, making it a versatile building block for various applications. The benzenamine core of the molecule provides a platform for further functionalization, while the 6-methyl-3-pyridinyl group introduces electronic and steric properties that enhance its reactivity and utility in chemical synthesis.

Recent studies have highlighted the potential of Benzenamine, 4-[(6-methyl-3-pyridinyl)oxy] as a precursor for advanced materials, particularly in the development of coordination polymers and metal-organic frameworks (MOFs). Researchers have demonstrated that the compound's ability to act as a ligand in metal coordination can lead to highly porous and stable materials with applications in gas storage, catalysis, and sensing technologies. For instance, a 2023 study published in *Nature Communications* explored the use of this compound in constructing MOFs with exceptional adsorption capacities for CO₂ and CH₄ gases under ambient conditions.

In addition to its role in materials science, Benzenamine, 4-[(6-methyl-3-pyridinyl)oxy] has shown promise in pharmaceutical research. The compound's structure allows for the incorporation of bioactive groups, making it a valuable intermediate in drug discovery. A 2022 paper in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibited potent inhibitory activity against certain kinases involved in cancer progression. This finding underscores its potential as a lead compound for developing novel anti-cancer therapies.

The synthesis of Benzenamine, 4-[(6-methyl-3-pyridinyl)oxy] typically involves multi-step organic reactions, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the product. These improvements are critical for scaling up production to meet growing demand from both academic and industrial sectors.

From an environmental perspective, researchers are increasingly interested in the biodegradation and toxicity profiles of Benzenamine, 4-[(6-methyl-3-pyridinyl)oxy]. Preliminary studies suggest that the compound exhibits moderate biodegradability under aerobic conditions, which is promising for its sustainable use. However, further investigations are needed to fully understand its environmental impact and ensure safe handling practices.

In conclusion, Benzenamine, 4-[(6-methyl-3-pyridinyl)oxy] (CAS No. 228401-31-8) is a multifaceted compound with applications spanning materials science, pharmaceuticals, and catalysis. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions across various industries. As ongoing studies continue to uncover new properties and applications of this compound, its significance in both academic research and industrial development is expected to grow significantly.